molecular formula C18H17BrN2O2S2 B269867 3-{[(4-Bromophenyl)sulfonyl]methyl}-6,7-dimethyl-2,3-dihydro[1,3]thiazolo[3,2-a]benzimidazole

3-{[(4-Bromophenyl)sulfonyl]methyl}-6,7-dimethyl-2,3-dihydro[1,3]thiazolo[3,2-a]benzimidazole

Cat. No. B269867
M. Wt: 437.4 g/mol
InChI Key: BFCDTNYBVIEHQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[(4-Bromophenyl)sulfonyl]methyl}-6,7-dimethyl-2,3-dihydro[1,3]thiazolo[3,2-a]benzimidazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been extensively investigated. In We will also list future directions for research on this compound.

Mechanism of Action

The mechanism of action of 3-{[(4-Bromophenyl)sulfonyl]methyl}-6,7-dimethyl-2,3-dihydro[1,3]thiazolo[3,2-a]benzimidazole involves its interaction with specific proteins or enzymes. The exact mechanism of action may vary depending on the target protein or enzyme. For example, as an inhibitor of protein kinases, this compound may bind to the active site of the enzyme and prevent its activity. As an inhibitor of carbonic anhydrases, this compound may bind to the zinc ion in the active site of the enzyme and prevent its function.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. Some of these effects include:
1. Inhibition of protein kinases, which may affect cell signaling and regulation.
2. Inhibition of carbonic anhydrases, which may affect acid-base balance and other physiological processes.
3. Inhibition of phosphodiesterases, which may affect cyclic nucleotide signaling.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(4-Bromophenyl)sulfonyl]methyl}-6,7-dimethyl-2,3-dihydro[1,3]thiazolo[3,2-a]benzimidazole in lab experiments is its specificity for certain proteins or enzymes. This compound can be used to selectively inhibit the activity of a particular enzyme or protein, allowing researchers to study its function in more detail. However, one limitation of using this compound is that it may not be suitable for all types of experiments. For example, its effects on cell signaling may be difficult to interpret in complex biological systems.

Future Directions

There are many future directions for research on 3-{[(4-Bromophenyl)sulfonyl]methyl}-6,7-dimethyl-2,3-dihydro[1,3]thiazolo[3,2-a]benzimidazole. Some possible areas of investigation include:
1. Further studies on the mechanism of action of this compound, including its interactions with specific proteins or enzymes.
2. Development of new derivatives of this compound with improved selectivity or potency.
3. Investigation of the effects of this compound on complex biological systems, such as whole organisms or tissues.
4. Exploration of the potential therapeutic applications of this compound, such as in the treatment of cancer or other diseases.
Conclusion:
In conclusion, this compound is a compound with a wide range of scientific research applications. Its mechanism of action has been extensively investigated, and its biochemical and physiological effects have been studied in detail. While this compound has some limitations for lab experiments, it remains a useful tool for investigating various biological processes. There are many future directions for research on this compound, and it is likely to continue to be an important area of investigation in the coming years.

Synthesis Methods

The synthesis method of 3-{[(4-Bromophenyl)sulfonyl]methyl}-6,7-dimethyl-2,3-dihydro[1,3]thiazolo[3,2-a]benzimidazole involves the reaction of 2-mercapto-6,7-dimethylbenzimidazole with 4-bromobenzene-1-sulfonyl chloride in the presence of a base such as triethylamine. The reaction yields the desired compound as a white solid with a melting point of 238-240°C.

Scientific Research Applications

3-{[(4-Bromophenyl)sulfonyl]methyl}-6,7-dimethyl-2,3-dihydro[1,3]thiazolo[3,2-a]benzimidazole has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a useful tool for investigating various biological processes. Some of the scientific research applications of this compound include:
1. It has been used as a fluorescent probe to study the binding of proteins and nucleic acids.
2. It has been used as an inhibitor of protein kinases, which are important enzymes involved in cell signaling and regulation.
3. It has been used as an inhibitor of phosphodiesterases, which are enzymes involved in the breakdown of cyclic nucleotides.
4. It has been used as an inhibitor of carbonic anhydrases, which are enzymes involved in the regulation of acid-base balance.

properties

Molecular Formula

C18H17BrN2O2S2

Molecular Weight

437.4 g/mol

IUPAC Name

1-[(4-bromophenyl)sulfonylmethyl]-6,7-dimethyl-1,2-dihydro-[1,3]thiazolo[3,2-a]benzimidazole

InChI

InChI=1S/C18H17BrN2O2S2/c1-11-7-16-17(8-12(11)2)21-14(9-24-18(21)20-16)10-25(22,23)15-5-3-13(19)4-6-15/h3-8,14H,9-10H2,1-2H3

InChI Key

BFCDTNYBVIEHQY-UHFFFAOYSA-N

SMILES

CC1=CC2=C(C=C1C)N3C(CSC3=N2)CS(=O)(=O)C4=CC=C(C=C4)Br

Canonical SMILES

CC1=CC2=C(C=C1C)N3C(CSC3=N2)CS(=O)(=O)C4=CC=C(C=C4)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.